Cas no 2680675-30-1 (Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680675-30-1
• MF: C₁₄H₁₇BrClNO₂
• MW: 346.647282361984
• CID: 5621947
• PubChem ID: 165922227
• Update Time: 2025-06-25

Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680675-30-1
• EN300-28298019
• Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C14H17BrClNO2/c1-14(2,3)19-13(18)17-8-4-5-9-10(15)6-7-11(16)12(9)17/h6-7H,4-5,8H2,1-3H3
• InChI Key： WLUBXRGLAJAFBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCCN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 345.01312g/mol
• Monoisotopic Mass: 345.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680675-30-1)

Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680675-30-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the tetrahydroquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of both bromo and chloro substituents on the quinoline ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate contribute to its unique properties and functionalities. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the carboxylate moiety at the 1-position allows for further derivatization, enabling the creation of novel analogs with tailored biological properties. These characteristics make it an attractive candidate for use in drug discovery programs targeting various diseases.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their potential as pharmacological agents. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The bromo and chloro substituents on the quinoline ring are particularly important as they can serve as handles for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule.

One of the most compelling aspects of Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new drugs that target specific biological pathways. For instance, recent studies have demonstrated its role in the synthesis of molecules that inhibit kinases involved in cancer progression. The ability to modify the structure of this compound has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The synthesis of Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the bromination and chlorination of a tetrahydroquinoline precursor, followed by esterification to introduce the carboxylate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthesis.

The pharmacological evaluation of Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary in vivo studies have indicated that it may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings underscore the importance of this compound in drug discovery efforts aimed at developing new treatments for chronic diseases.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate. Its availability from reputable chemical suppliers ensures that researchers can conduct their experiments without interruption. Furthermore, advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The future prospects for Tert-butyl 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate are promising. As our understanding of biological pathways continues to grow, so does the demand for specialized intermediates like this one. Researchers are exploring new synthetic routes and exploring its potential in different therapeutic areas. With ongoing research and development efforts aimed at optimizing its properties and expanding its applications, this compound is poised to play a significant role in the next generation of pharmaceuticals.